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Abstract
This technical guide provides a comprehensive overview of 5,7-Dimethylundecane (CAS No.

17312-83-3), a branched-chain alkane. Due to a notable lack of extensive research specifically

on this compound, this document consolidates available data on its chemical and physical

properties and supplements this with general information and established experimental

protocols relevant to branched alkanes. This guide is intended to serve as a foundational

resource for researchers and professionals in drug development and other scientific fields who

may encounter or have an interest in this molecule.

Introduction
5,7-Dimethylundecane is a saturated hydrocarbon belonging to the alkane family,

characterized by a thirteen-carbon backbone with two methyl group branches.[1][2] Like other

branched alkanes, it is a colorless and odorless liquid at room temperature.[2] Its primary

industrial applications are as a solvent, a chemical intermediate, and in the formulation of

lubricants and fuels.[2] While a common component of petroleum products, specific biological

activities or extensive toxicological studies on 5,7-Dimethylundecane are not readily available

in published literature. This guide aims to present the known data for this compound and

provide context through the broader understanding of branched alkanes.
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Chemical and Physical Properties
The fundamental properties of 5,7-Dimethylundecane are summarized below. It is important to

note that much of the available data is predicted rather than experimentally determined.

Property Value Source

Molecular Formula C₁₃H₂₈ [1][2]

Molecular Weight 184.37 g/mol [1][2]

CAS Number 17312-83-3 [1][2]

Appearance
Colorless, odorless liquid (at

room temperature)
[2]

Boiling Point Not available (Predicted) [1]

Melting Point Not available [1]

Density Not available (Predicted) [1]

Solubility Insoluble in water General alkane property

Kovats Retention Index
Standard non-polar: 1190,

1198, 1207
[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of organic compounds.

The following data is available for 5,7-Dimethylundecane:

Mass Spectrometry (MS): The mass spectrum (electron ionization) of 5,7-
Dimethylundecane is available through the National Institute of Standards and Technology

(NIST) database.[2] This data is essential for identifying the compound in complex mixtures

via Gas Chromatography-Mass Spectrometry (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: PubChem indicates the availability of

¹³C NMR spectra.[3] Generally, the ¹H NMR spectra of branched alkanes show signals in the

upfield region (typically 0.7-1.5 ppm).[4] The chemical shifts are influenced by the degree of

substitution on the carbon atom to which the protons are attached.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3413027/
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://pubmed.ncbi.nlm.nih.gov/3413027/
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://pubmed.ncbi.nlm.nih.gov/3413027/
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://pubmed.ncbi.nlm.nih.gov/3413027/
https://pubmed.ncbi.nlm.nih.gov/3413027/
https://pubmed.ncbi.nlm.nih.gov/3413027/
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://learn.openochem.org/learn/nmr-ir-uv-and-ms/hnmr/alkanes-nmr
https://learn.openochem.org/learn/nmr-ir-uv-and-ms/hnmr/alkanes-nmr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy: PubChem indicates the availability of vapor phase IR spectra.[3]

The IR spectrum of an alkane is characterized by C-H stretching and bending vibrations.

Experimental Protocols
While specific experimental protocols for the synthesis or application of 5,7-
Dimethylundecane are not documented in readily available literature, general methodologies

for the analysis of branched alkanes are well-established.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard technique for the separation and identification of volatile and semi-volatile

organic compounds, including branched alkanes.

Objective: To separate and identify 5,7-Dimethylundecane in a sample mixture.

Methodology:

Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., hexane or

dichloromethane).

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC injector

port.

Gas Chromatography:

Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm) is

typically used for alkane separation.[5]

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[6]

Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 320°C) at a controlled rate (e.g.,

10°C/min).[6]

Mass Spectrometry:
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Ionization: Electron Ionization (EI) at 70 eV is standard.[5]

Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

Data Acquisition: Scan a mass range (e.g., m/z 40-500) to obtain the full mass spectrum.

Data Analysis: Identify 5,7-Dimethylundecane by comparing its retention time and mass

spectrum with a known standard or a reference library such as the NIST Mass Spectral

Library.
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Pure 5,7-Dimethylundecane
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Potential Relevance in Drug Development

5,7-Dimethylundecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100999#5-7-dimethylundecane-cas-number-17312-
83-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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